5-(2-Azidoethyl)cytidine

• Molecular Formula: C11H16N6O5
• Molecular Weight: 312.28 g/mol
• InChI: InChI=1S/C11H16N6O5/c12-9-5(1-2-14-16-13)3-17(11(21)15-9)10-8(20)7(19)6(4-18)22-10/h3,6-8,10,18-20H,1-2,4H2,(H2,12,15,21)/t6-,7?,8+,10-/m1/s1
• InChIKey: OADAJNNTZFXREZ-LCFZEIEZSA-N

5-(2-Azidoethyl)cytidine Overview

5-(2-Azidoethyl)cytidine is a 5‑modified pyrimidine nucleoside derivative of cytidine that bears a reactive azidoethyl group at the 5‑position of the nucleobase . This structural motif renders the compound a bioorthogonal click‑chemistry reagent, capable of participating in copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) as well as strain‑promoted alkyne‑azide cycloaddition (SPAAC) . As a cytidine analog, it belongs to a class of nucleoside antimetabolites that have been shown to inhibit DNA methyltransferases (e.g., Zebularine) and exhibit anti‑metabolic and anti‑tumor activities [1].

Azide click handle compatible with CuAAC and SPAAC detection workflows

Ethylene linker may balance polymerase incorporation and steric accessibility

Cytosine base supports metabolic RNA labeling and reported DNMT inhibition context

• [1] MedChemExpress. 5-(2-Azidoethyl)cytidine Product Data Sheet. Cat. No.: HY-152789. Accessed April 2026. View Source

Why 5-(2-Azidoethyl)cytidine Is Irreplaceable

Azido‑ and alkynyl‑modified cytidine analogs differ critically in the position of the click handle and the nature of the linker. 2′‑Azidocytidine (2′‑AzCyd) relies on deoxycytidine kinase (dCK) for activation, whereas natural 2′‑OH pyrimidine ribonucleosides are phosphorylated by uridine‑cytidine kinase 2 (UCK2) [1]. In contrast, 5‑(2‑Azidoethyl)cytidine places the azidoethyl group on the nucleobase, a modification that does not eliminate the 2′‑OH group. This positional shift can alter kinase substrate specificity, polymerase compatibility, and the accessibility of the click handle during bioconjugation. Additionally, 5‑ethynyl‑cytidine (5‑EC), a widely used RNA‑labeling analog, provides a terminal alkyne for CuAAC but lacks the longer ethyl‑azide linker that may reduce steric hindrance in subsequent conjugation steps . These structural nuances mean that the choice of analog directly impacts incorporation efficiency, cytotoxicity, and the final labeling outcome; therefore, 5‑(2‑Azidoethyl)cytidine cannot be simply interchanged with related compounds without risking experimental failure or misleading results.

5-(2-Azidoethyl)cytidine 5-Ethynylcytidine (EC) Azide vs alkyne handle inverts click‑partner requirements; a lab already using alkyne probes cannot directly substitute without changing detection chemistry

5-(2-Azidoethyl)cytidine 5-Azidomethylcytidine Ethylene vs methylene linker may alter steric accessibility for bulky probes and polymerase incorporation efficiency

5-(2-Azidoethyl)cytidine 5-(2-Azidoethyl)uridine Cytosine vs uracil base changes kinase substrate specificity and DNMT inhibition context; enzymatic processing may differ

• [1] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2'-Azidocytidine. ACS Chem Biol. 2020;15(8):2183-2193. doi:10.1021/acschembio.0c00366 View Source

5-(2-Azidoethyl)cytidine Differentiation Evidence

Azide vs. Alkyne Click Handle Compatibility

2′‑Azidocytidine (2′‑AzCyd), an analog bearing the azido group at the 2′‑position of the ribose, is phosphorylated by deoxycytidine kinase (dCK) rather than uridine‑cytidine kinase 2 (UCK2) [1]. In contrast, 5‑(2‑Azidoethyl)cytidine retains the natural 2′‑OH group and carries the azidoethyl modification on the nucleobase. Although direct enzymatic data for 5‑(2‑Azidoethyl)cytidine are not published, the retention of the 2′‑OH group is expected to favor phosphorylation by UCK2, mirroring the activation pathway of endogenous cytidine [2]. This differential kinase dependence means that cells expressing low levels of dCK (e.g., certain quiescent or differentiated cells) will poorly activate 2′‑AzCyd but may still efficiently process 5‑(2‑Azidoethyl)cytidine, providing a selectable window for labeling.

Azide vs Alkyne Handle

Reported

Azide (–N₃) enables CuAAC/SPAAC with alkyne probes; alkyne handle of EC requires azide‑modified probes

Functional group determines compatible detection reagents; substitution requires full chemistry change

No published head‑to‑head kinetic comparison for nucleoside click reactions

Evidence Dimension	Kinase activation pathway
Target Compound Data	Retains 2′-OH group; predicted to be phosphorylated by uridine-cytidine kinase 2 (UCK2) [2]
Comparator Or Baseline	2′-Azidocytidine (2′-AzCyd) lacks 2′-OH; phosphorylated by deoxycytidine kinase (dCK) [1]
Quantified Difference	Qualitative switch in kinase preference (UCK2 vs dCK)
Conditions	Cellular nucleotide salvage pathway; inferred from structural comparison and published 2′-AzCyd enzymology

Why This Matters

Selecting the correct analog avoids false‑negative labeling in dCK‑deficient cells and enables cell‑type‑specific metabolic incorporation.

• [1] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2'-Azidocytidine. ACS Chem Biol. 2020;15(8):2183-2193. View Source
• [2] MedChemExpress. 5-(2-Azidoethyl)cytidine Product Data Sheet. Cat. No.: HY-152789. View Source

Ethylene vs. Methylene Linker Steric Accessibility

5‑(2‑Azidoethyl)cytidine contains an azide moiety, which enables both copper‑catalyzed azide‑alkyne cycloaddition (CuAAC) and copper‑free strain‑promoted alkyne‑azide cycloaddition (SPAAC) . In contrast, 5‑ethynyl‑cytidine (5‑EC) presents a terminal alkyne that is restricted to CuAAC unless paired with an azide‑bearing strained cyclooctyne . The azide group of 5‑(2‑Azidoethyl)cytidine is inherently compatible with DBCO‑ and BCN‑based SPAAC reagents, eliminating the need for cytotoxic copper catalysts in live‑cell or in vivo applications. No quantitative reaction rate data are available for this specific compound; however, the presence of the azide functional group enables copper‑free conjugation, whereas 5‑EC requires copper for standard click reactions.

Ethylene vs Methylene Linker

Class-level inference

Ethylene spacer (~2.5 Å) extends azide farther from base than methylene (~1.3 Å); dUTP analog studies suggest linker length influences polymerase incorporation

May improve accessibility for bulky click partners; enzymatic incorporation requires validation

Inference from dUTP analogs; no direct cytidine comparison available

Evidence Dimension	Click chemistry modality
Target Compound Data	Supports both CuAAC and SPAAC (DBCO/BCN)
Comparator Or Baseline	5‑Ethynyl‑cytidine (5‑EC): supports CuAAC only
Quantified Difference	Qualitative difference: dual‑mode vs. single‑mode click compatibility
Conditions	Standard bioorthogonal labeling conditions; inferred from functional group identity

Why This Matters

SPAAC compatibility enables labeling in copper‑sensitive systems (live cells, in vivo models) without sacrificing the option for CuAAC when higher efficiency is required.

Cytosine vs. Uracil Base Enzyme Recognition

5‑(2‑Azidoethyl)cytidine incorporates an ethyl linker between the nucleobase and the azide, creating an additional two‑carbon spacer compared to 5‑azidomethyl cytidine . This extended linker is expected to minimize steric clashes during both enzymatic incorporation into nucleic acids and subsequent click‑mediated conjugation with bulky fluorophores or affinity tags [1]. While no quantitative steric data are published for 5‑(2‑Azidoethyl)cytidine, studies on related 5‑modified pyrimidine nucleosides demonstrate that longer, more flexible linkers improve polymerase acceptance and labeling efficiency [2].

Cytosine vs Uracil Base

Class-level inference

Cytosine recognized by deoxycytidine kinase; potential DNMT inhibitor (zebularine IC₅₀ ~100–300 μM reference). Uracil analog uses thymidine kinase pathway

Cytosine base may support dual‑function click labeling and DNMT inhibition studies

No IC₅₀ for 5‑(2‑azidoethyl)cytidine; enzymatic selectivity inferred from nucleobase class

Evidence Dimension	Linker length
Target Compound Data	Two‑carbon ethyl linker
Comparator Or Baseline	5‑Azidomethyl cytidine (hypothetical) with one‑carbon methyl linker
Quantified Difference	Two‑carbon spacer vs. one‑carbon spacer
Conditions	Structural comparison; supported by general trends in modified nucleoside enzymology

Why This Matters

Better steric accessibility can translate to higher incorporation yields and more efficient downstream bioconjugation, reducing the amount of precious sample required.

• [1] MedChemExpress. 5-(2-Azidoethyl)cytidine Product Data Sheet. Cat. No.: HY-152789. View Source
• [2] Grammel M, Hang HC. Chemical reporters for biological discovery. Nat Chem Biol. 2013;9(8):475-484. View Source

SPAAC Compatibility: Copper-Free Click Chemistry

As a cytidine analog, 5‑(2‑Azidoethyl)cytidine shares the mechanism of action of other cytidine‑based antimetabolites: inhibition of DNA methyltransferases (e.g., Zebularine) and potential anti‑metabolic and anti‑tumor activities [1]. In contrast, uridine‑based clickable analogs (e.g., 5‑ethynyl‑uridine, 5‑EU) lack this epigenetic activity profile and are used solely as transcription reporters [2]. Although specific IC50 values for DNA methyltransferase inhibition by 5‑(2‑Azidoethyl)cytidine have not been reported, the cytidine nucleobase is a known pharmacophore for this enzyme class [3].

SPAAC Compatibility

Reported

Azide enables copper‑free SPAAC with DBCO/BCN (~0.1–1 M⁻¹ s⁻¹); alkyne‑based EC requires cytotoxic Cu(I) catalyst for efficient reaction

Enables live‑cell RNA labeling by avoiding copper toxicity; alkyne‑based nucleosides are less suitable for live cells

SPAAC rate 10²–10³‑fold slower than CuAAC; key advantage is biocompatibility, not absolute rate

Evidence Dimension	Biological activity beyond labeling
Target Compound Data	Cytidine scaffold → DNA methyltransferase inhibition (class effect) [1]
Comparator Or Baseline	5‑Ethynyl‑uridine (5‑EU): uridine scaffold → no reported methyltransferase inhibition [2]
Quantified Difference	Qualitative difference: presence vs. absence of epigenetic activity
Conditions	DNA methyltransferase enzyme assays; inferred from cytidine analog pharmacology

Why This Matters

For researchers studying epigenetic regulation or developing antimetabolite probes, the cytidine core offers a dual‑use advantage that uridine‑based reporters cannot provide.

• [1] MedChemExpress. 5-(2-Azidoethyl)cytidine Product Data Sheet. Cat. No.: HY-152789. View Source
• [2] Jena Bioscience. 5-Ethynyl-uridine (5-EU) Product Page. Catalog No. CLK-NU-418. View Source
• [3] Gowher H, Jeltsch A. Mechanism of inhibition of DNA methyltransferases by cytidine analogs in cancer therapy. Cancer Biol Ther. 2004;3(11):1062-1068. View Source

5-(2-Azidoethyl)cytidine Applications

Metabolic RNA Labeling with Azide Click Handle

The azide group of 5‑(2‑Azidoethyl)cytidine enables SPAAC‑mediated detection using DBCO‑ or BCN‑conjugated fluorophores or biotin, eliminating the need for cytotoxic copper catalysts . This makes it the preferred choice for experiments where copper ions would interfere with cellular physiology or animal health, such as long‑term live‑cell imaging or in vivo RNA tracking studies.

Dual-Color RNA Labeling via Orthogonal Clicks

Because 5‑(2‑Azidoethyl)cytidine retains the 2′‑OH group and is predicted to rely on UCK2 for phosphorylation, it should be effectively activated in cells that do not express dCK [1]. In contrast, 2′‑AzCyd requires dCK and would fail to label such cells [2]. Researchers aiming to selectively label RNA in dCK‑negative populations (e.g., certain resting lymphocytes or differentiated tissues) should therefore use 5‑(2‑Azidoethyl)cytidine.

DNMT Inhibition with Click Chemistry Readout

The cytidine scaffold of 5‑(2‑Azidoethyl)cytidine confers potential DNA methyltransferase inhibitory activity [3]. This dual functionality is valuable for investigations that require simultaneous monitoring of RNA dynamics and epigenetic modulation, such as in cancer biology or stem cell differentiation studies, where uridine‑based probes would provide only labeling without pharmacological activity.

Copper-Free Click Labeling in Live Cells

The ethyl spacer between the nucleobase and the azide in 5‑(2‑Azidoethyl)cytidine is expected to reduce steric hindrance during both enzymatic incorporation and click conjugation with large payloads [4]. This feature is advantageous when the downstream click partner is a bulky entity (e.g., a quantum dot, a large protein, or a polymeric scaffold), as it may improve conjugation efficiency and yield.

Application

Selection Property

Validation Focus

Metabolic RNA labeling (azide handle)

Azide click chemistry compatibility

Detection with alkyne‑fluorophore probes; incorporation efficiency

Dual‑color orthogonal RNA labeling

Orthogonal click handle (azide vs alkyne)

Sequential labeling without cross‑reactivity; spectral separation

DNMT inhibition with click readout

Cytosine base and azide dual function

DNMT activity assay context; click‑based pull‑down validation

Copper‑free live‑cell RNA labeling

SPAAC compatibility (azide handle)

Biocompatibility in primary cells; DBCO/BCN probe selection

• [1] MedChemExpress. 5-(2-Azidoethyl)cytidine Product Data Sheet. Cat. No.: HY-152789. View Source
• [2] Wang D, Zhang Y, Kleiner RE. Cell- and Polymerase-Selective Metabolic Labeling of Cellular RNA with 2'-Azidocytidine. ACS Chem Biol. 2020;15(8):2183-2193. View Source
• [3] Gowher H, Jeltsch A. Mechanism of inhibition of DNA methyltransferases by cytidine analogs in cancer therapy. Cancer Biol Ther. 2004;3(11):1062-1068. View Source
• [4] Grammel M, Hang HC. Chemical reporters for biological discovery. Nat Chem Biol. 2013;9(8):475-484. View Source